Cas no 1706225-05-9 (3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole)

• Product Name: 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole
• CAS No: 1706225-05-9
• MF: C₁₇H₂₀N₂O₂S₂
• MW: 348.482901573181
• CID: 5366892
• Update Time: 2025-07-14

3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole

• Inchi： 1S/C17H20N2O2S2/c20-17(16-12-4-1-2-5-13(12)21-18-16)19-8-7-15(23-11-9-19)14-6-3-10-22-14/h3,6,10,15H,1-2,4-5,7-9,11H2
• InChI Key： JULFDKIGGJLCPI-UHFFFAOYSA-N
• SMILES： C(C1C2CCCCC=2ON=1)(N1CCC(C2SC=CC=2)SCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole

Comprehensive Analysis of 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole (CAS No. 1706225-05-9)

The compound 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole (CAS No. 1706225-05-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique combination of a thiophene ring, a 1,4-thiazepane scaffold, and a tetrahydrobenzoxazole moiety makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to bioactive molecules.

In recent years, the demand for heterocyclic compounds like 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole has surged due to their versatility in medicinal chemistry. The thiophene component, for instance, is known for its electron-rich properties, which are crucial in designing organic semiconductors and photovoltaic materials. Meanwhile, the 1,4-thiazepane ring is a privileged structure in drug design, often associated with CNS activity and metabolic stability. This dual functionality positions the compound as a subject of intense study in both life sciences and material sciences.

From a synthetic perspective, the preparation of CAS No. 1706225-05-9 involves multi-step organic transformations, including amide coupling, cyclization, and functional group interconversion. The tetrahydrobenzoxazole moiety, in particular, requires careful optimization to ensure high yield and purity. Recent advancements in flow chemistry and catalysis have streamlined its production, addressing challenges related to regioselectivity and stereochemistry. These innovations align with the growing industry focus on green chemistry and sustainable synthesis.

The pharmacological profile of 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole remains an active area of investigation. Preliminary studies suggest its potential in targeting inflammatory pathways and neurodegenerative disorders, though detailed mechanistic studies are ongoing. Its lipophilicity and blood-brain barrier permeability are also under scrutiny, as these properties are critical for CNS drug development. Additionally, its structure-activity relationship (SAR) is being explored to optimize efficacy and reduce off-target effects.

Beyond therapeutics, CAS No. 1706225-05-9 has shown promise in optoelectronic applications. The thiophene and benzoxazole units contribute to its charge transport properties, making it a candidate for OLEDs and solar cells. Researchers are investigating its bandgap engineering potential to tailor its optical and electronic characteristics. This dual applicability underscores its value in bridging pharmaceutical and materials science disciplines.

In summary, 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-4,5,6,7-tetrahydro-1,2-benzoxazole represents a multifaceted compound with broad-ranging implications. Its structural complexity, bioactivity, and material properties make it a focal point for interdisciplinary research. As synthetic methodologies advance and its biological targets are elucidated, this compound is poised to play a pivotal role in addressing unmet needs in both healthcare and technology.